Cas no 111669-24-0 (3-Pyridinamine,N-ethyl-2-(1-piperazinyl)-)

• Product Name: 3-Pyridinamine,N-ethyl-2-(1-piperazinyl)-
• CAS No: 111669-24-0
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 129356
• PubChem ID: 10130476
• Update Time: 2025-04-18

3-Pyridinamine,N-ethyl-2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,N-ethyl-2-(1-piperazinyl)-
• 3-(Ethylamino)-2-(1-piperazinyl)pyridine
• N-ethyl-2-piperazin-1-ylpyridin-3-amine
• 1-&l
• 1-(3-ethylamino-pyridin-2-yl)piperazine
• 1-[(3-ethylamino)pyridin-2-yl]piperazine
• 3-(ETHYLAMINO)-2-(PIPERAZIN-1-YL)PYRIDINE
• 3-(N-ethylamino)-2-(1-piperazinyl)pyridine
• 4-[3-(Ethylamino)-2-pyridinyl]-piperazine
• ACMC-1C7QA
• AG-D-30218
• CTK4A7456
• E67404
• ethyl(2-(piperazin-1-yl)pyridin-3-yl)amine
• U 76556
• N-Ethyl-2-(piperazin-1-yl)pyridin-3-aMine
• 1-[3-ethylamino-2-pyridinyl]piperazine
• SCHEMBL3334093
• 1-(3-ethylamino-2-pyridinyl)piperazine
• 111669-24-0
• 4-[3-(ethylamino)-2-pyridinyl]piperazine
• DTXSID80436005
• ACCRDWKRCKTUDR-UHFFFAOYSA-N

• MDL： MFCD00013679
• Inchi： 1S/C11H18N4/c1-2-13-10-4-3-5-14-11(10)15-8-6-12-7-9-15/h3-5,12-13H,2,6-9H2,1H3
• InChI Key： ACCRDWKRCKTUDR-UHFFFAOYSA-N
• SMILES： N1(C2C(=CC=CN=2)NCC)CCNCC1

Computed Properties

• Exact Mass: 206.15334
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.2Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 387.7°Cat760mmHg
• Flash Point: 188.3°C
• Refractive Index: 1.579
• PSA: 40.19
• LogP: 1.38980